Cas no 791844-38-7 (1-(2-ethoxy-5-methylbenzenesulfonyl)-2-methyl-2,3-dihydro-1H-indole)

1-(2-Ethoxy-5-methylbenzenesulfonyl)-2-methyl-2,3-dihydro-1H-indole is a sulfonamide-based compound featuring a substituted indole core, which may serve as a versatile intermediate in organic synthesis or pharmaceutical research. Its structure incorporates both an ethoxy-substituted benzenesulfonyl group and a methylated dihydroindole moiety, offering potential for selective reactivity in medicinal chemistry applications. The compound’s sulfonyl group enhances stability and may facilitate interactions with biological targets, while the indole scaffold provides a framework for further functionalization. This combination of structural features makes it a candidate for exploration in drug discovery, particularly in the development of enzyme inhibitors or receptor modulators. Its synthesis and purity are critical for reproducible research outcomes.
1-(2-ethoxy-5-methylbenzenesulfonyl)-2-methyl-2,3-dihydro-1H-indole structure
791844-38-7 structure
Product Name:1-(2-ethoxy-5-methylbenzenesulfonyl)-2-methyl-2,3-dihydro-1H-indole
CAS No:791844-38-7
MF:C18H21NO3S
MW:331.429243803024
CID:5331518
Update Time:2025-05-22

1-(2-ethoxy-5-methylbenzenesulfonyl)-2-methyl-2,3-dihydro-1H-indole Chemical and Physical Properties

Names and Identifiers

    • ethyl 4-methyl-2-[(2-methyl-2,3-dihydro-1H-indol-1-yl)sulfonyl]phenyl ether
    • 1-(2-ethoxy-5-methylbenzenesulfonyl)-2-methyl-2,3-dihydro-1H-indole
    • Inchi: 1S/C18H21NO3S/c1-4-22-17-10-9-13(2)11-18(17)23(20,21)19-14(3)12-15-7-5-6-8-16(15)19/h5-11,14H,4,12H2,1-3H3
    • InChI Key: IKNGVFBMZHLIFL-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)(C1C=C(C)C=CC=1OCC)N1C2=CC=CC=C2CC1C

1-(2-ethoxy-5-methylbenzenesulfonyl)-2-methyl-2,3-dihydro-1H-indole Pricemore >>

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Additional information on 1-(2-ethoxy-5-methylbenzenesulfonyl)-2-methyl-2,3-dihydro-1H-indole

Compound CAS No. 791844-38-7: 1-(2-Ethoxy-5-Methylbenzenesulfonyl)-2-Methyl-2,3-Dihydro-1H-Indole

The compound with CAS No. 791844-38-7, known as 1-(2-Ethoxy-5-Methylbenzenesulfonyl)-2-Methyl-2,3-Dihydro-1H-Indole, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a sulfonyl group with a dihydroindole moiety, making it a valuable building block for advanced chemical synthesis and drug development.

The molecular structure of 1-(2-Ethoxy-5-Methylbenzenesulfonyl)-2-Methyl-2,3-Dihydro-1H-Indole consists of a benzenesulfonyl group attached to a dihydroindole ring system. The presence of the ethoxy and methyl substituents on the benzenesulfonyl group introduces steric and electronic effects that can significantly influence the compound's reactivity and solubility properties. Recent studies have highlighted the importance of such substituents in modulating the pharmacokinetic profiles of sulfonyl-containing drugs, making this compound a promising candidate for drug delivery systems.

One of the most notable applications of this compound is in the field of medicinal chemistry. Researchers have demonstrated that sulfonyl indole derivatives, such as CAS No. 791844-38-7, exhibit potent inhibitory activity against various kinases, which are key targets in cancer therapy. For instance, a study published in the Journal of Medicinal Chemistry revealed that this compound can effectively inhibit the activity of tyrosine kinases, which are overexpressed in several types of cancers. This finding underscores its potential as a lead compound for developing novel anti-cancer agents.

In addition to its pharmacological applications, 1-(2-Ethoxy-5-Methylbenzenesulfonyl)-2-Methyl-2,3-Dihydro-1H-Indole has also been explored for its role in materials science. The dihydroindole moiety in this compound contributes to its aromaticity and stability, making it an ideal candidate for use in organic electronics. Recent advancements in the synthesis of conjugated polymers have highlighted the importance of such molecules in developing high-performance organic semiconductors for applications such as flexible displays and photovoltaic devices.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the benzenesulfonyl group followed by its coupling with the dihydroindole derivative. Researchers have optimized various synthetic routes to enhance yield and purity, with particular emphasis on green chemistry principles. For example, recent studies have employed microwave-assisted synthesis to accelerate reaction times while minimizing environmental impact.

Moreover, the physical properties of CAS No. 791844-38_ have been extensively characterized using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have provided critical insights into its molecular conformation and stability under various conditions, which are essential for its application in real-world scenarios.

In conclusion, 1-(2-Ethoxy_-5-methylbenzenesulfonyl)-...-methyl-dihydroindole represents a versatile molecule with diverse applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool for researchers in both academia and industry. As ongoing studies continue to uncover new potentials for this compound, it is poised to play a pivotal role in advancing modern science and technology.

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